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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl anthranilate, a versatile organic
compound with significant applications across various scientific disciplines. This document
covers its fundamental chemical properties, toxicological profile, and detailed experimental
protocols for its synthesis and analysis. Furthermore, it illustrates key biosynthetic pathways,
offering valuable insights for researchers in metabolic engineering and drug development.

Chemical and Physical Properties

Methyl anthranilate (MA) is an ester of anthranilic acid. Its chemical and physical properties
are summarized in the table below, providing a foundational understanding of its characteristics
for experimental design and application.
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Property Value Citations

CAS Number 134-20-3 [A121031[415116]107]

IUPAC Name methyl 2-aminobenzoate [1112][4116][7]

Molecular Formula C8HONO2 [L112][51161[7]

Molecular Weight 151.16 g/mol [518]
Colorless to pale-yellow liquid

Appearance or crystals with bluish [8][9]
fluorescence.

Odor Grape-like [819]

Melting Point 24 °C (75.2 °F) [3][10]

Boiling Point 256 °C (492.8 °F) at 760 (31[L0]
mmHg

Flash Point 104 °C (219.2 °F) [3][10]

Density 1.168 g/cm3 [3]

Vapor Pressure 1 mmHg at 20 °C [3][10]

Water Solubility 29g/L [10]

Solubility

Soluble in ethanol and ether.

[8](9]

Toxicological Data

A summary of the toxicological data for methyl anthranilate is presented below. This

information is critical for safety assessment and handling in a laboratory or industrial setting.
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Toxicity Metric Value Species Citations
LD50 Oral 2910 mg/kg Rat [31[5][10]
LD50 Dermal >5 g/kg Rabbit [3][10]
LC50 Fish 9.12 mg/L/96 h Lepomis macrochirus [3][10]
EC50 Daphnia 18.2 mg/L/48 h Daphnia magna [3][10]
Skin Irritation Causes skin irritation. [3][10]

o Causes serious eye
Eye Irritation o [31[10][11]
irritation.

Applications in Research and Development

Methyl anthranilate is a compound of interest in various fields due to its distinct properties and
biological activities.

o Flavor and Fragrance Industry: It is widely used for its grape-like scent and flavor in food,
beverages, and cosmetics.[12][13]

o Agrochemicals: It serves as an effective and environmentally safe bird repellent.[13][14]

e Pharmaceuticals: It is an intermediate in the synthesis of various drugs, including
antispasmodics and antihistamines.[13][14] It is also used as a flavoring agent in oral
medications.[14]

e Sunscreen Formulations: Methyl anthranilate is an FDA-approved UV filter that absorbs a
broad spectrum of UV radiation and is used to boost the SPF of sunscreen products.[15]

e Antimicrobial Research: Studies have shown its potential as an antifungal agent against
various plant pathogens.[16]

Experimental Protocols

This section details methodologies for the microbial production and in vitro analysis of methyl
anthranilate, providing a practical guide for researchers.
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Microbial Production of Methyl Anthranilate in E. coli

Metabolically engineered Escherichia coli can be used for the fermentative production of

methyl anthranilate from glucose.[12] A synthetic pathway derived from plants is introduced
into the microbial host.[12][17]

Key Steps:

Strain Engineering: An E. coli strain overproducing anthranilic acid (ANT), such as W3110
trpD9923, is used as the chassis.[17]

Pathway Construction: The gene encoding anthranilic acid methyltransferase (AAMT1) from
a plant source like Zea mays is codon-optimized for E. coli and expressed in the engineered
strain.[17]

Cultivation: The recombinant E. coli is cultured in a suitable medium with glucose as the
carbon source.

Optimization of Production: To enhance the yield of methyl anthranilate, several strategies
can be employed:

o Fine-tuning AAMT1 expression.[12][17]
o Increasing the supply of the precursor, anthranilic acid.[17]
o Enhancing the availability of the cofactor S-adenosyl-L-methionine (SAM).[12][17]

In Situ Product Recovery: A two-phase extractive cultivation system can be established to
mitigate product toxicity, where an organic solvent like tributyrin is used to continuously
extract methyl anthranilate from the culture medium.[12]

In Vitro Assay for Methyl Anthranilate Detection

This protocol describes a method for the in vitro detection of methyl anthranilate produced by

enzymatic reactions.[18]

Reaction Mixture (100 pL):
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100 mM HEPES buffer (pH 7.5)

2 mM EDTA (pH 8.0)

10% glycerol

25 ug of methyltransferase enzyme

1 mM anthranilate

2 mM S-adenosyl-L-methionine (SAM) to initiate the reaction

Procedure:

Combine all reaction components except SAM.

o Overlay the mixture with 1 mL of hexanes to trap the volatile product.
« Initiate the reaction by adding SAM.

« Incubate the reaction at 37°C for 1 hour.

e Quench the reaction by vortexing.

» For quantitative analysis, add a known concentration of an internal standard (e.g., 550 nM
ethyl anthranilate) to the hexane layer.

Analyze the hexane layer by Gas Chromatography-Mass Spectrometry (GC-MS).[18]

Biosynthetic Pathways and Workflows

The biosynthesis of methyl anthranilate can be achieved through different pathways in
various organisms. The following diagrams illustrate these processes.
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Caption: Microbial production of methyl anthranilate from glucose.

The diagram above illustrates the engineered metabolic pathway for producing methyl
anthranilate in microorganisms like E. coli and C. glutamicum.[12][17] Glucose is converted
through the shikimate pathway to chorismate, a key intermediate. Chorismate is then converted
to anthranilate. The final step involves the methylation of anthranilate by the enzyme Anthranilic
Acid Methyltransferase 1 (AAMT1), which utilizes S-adenosyl-L-methionine (SAM) as a methyl
group donor, to yield methyl anthranilate.[17]
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a Two-Step Pathway (Proposed in Grapes)
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Caption: Biosynthetic pathways of methyl anthranilate in plants.

Plants have evolved different strategies for the biosynthesis of methyl anthranilate. In plants
like maize, citrus, and strawberry, a one-step pathway is utilized where an S-adenosyl-L-
methionine (SAM)-dependent methyltransferase directly converts anthranilate to methyl
anthranilate.[18][19] In contrast, a two-step pathway has been proposed in Concord grapes
(Vitis labrusca), which involves the activation of anthranilate to anthraniloyl-CoA by an
anthranilate-CoA ligase, followed by the transfer of a methyl group from methanol catalyzed by
an anthraniloyl-CoA:methanol acyltransferase.[20] However, recent research has also identified
one-step anthranilate methyltransferases in wine grapes (Vitis vinifera).[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Methyl
Anthranilate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042735#methyl-anthranilate-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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